Cas no 1441167-21-0 ((2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid)

• Product name: (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid
• CAS No: 1441167-21-0
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD30163246
• CID: 4604868
• PubChem ID: 97048212

(2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• cis-1-[(tert-Butoxy)carbonyl]-2-methylpyrrolidine-3-carbo xylic acid
• Cis-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid
• (2R,3R)-1-[(t-Butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid
• (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid
• (2R,3R)-1-Boc-2-methyl-pyrrolidine-3-carboxylic acid
• 2716849-60-2
• (2R,3R)-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid
• Rel-(2R,3R)-1-(tert-butoxycarbonyl)-2-methylpyrrolidine-3-carboxylic acid
• (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylicacid
• SCHEMBL21338829
• MFCD30163246
• (2R,3R)-1-Boc-2-methylpyrrolidine-3-carboxylic Acid
• (2R,3R)-2-methyl-1-[(2-methylpropan-2-yl)oxycarbonyl]pyrrolidine-3-carboxylic acid
• BS-43305
• cis-1-Boc-2-methylpyrrolidine-3-carboxylic Acid
• P19930
• 1441167-21-0

• MDL： MFCD30163246
• Inchi： 1S/C11H19NO4/c1-7-8(9(13)14)5-6-12(7)10(15)16-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)/t7-,8-/m1/s1
• InChI Key： WHYRSTZRPZXWFG-HTQZYQBOSA-N
• SMILES： O(C(C)(C)C)C(N1CC[C@@H](C(=O)O)[C@H]1C)=O

Computed Properties

• Exact Mass: g/mol
• Monoisotopic Mass: g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8
• Molecular Weight: g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid

Introduction to (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic Acid (CAS No. 1441167-21-0)

(2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid (CAS No. 1441167-21-0) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural features and potential biological activities. This compound belongs to the class of amino acid derivatives and is characterized by its tert-butoxycarbonyl (Boc) protecting group, which is commonly used in peptide synthesis to prevent premature deprotection of the amino group.

The tert-butoxycarbonyl (Boc) protecting group in (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid plays a crucial role in the synthesis of complex peptides and proteins. It provides stability during the synthesis process and can be selectively removed under mild acidic conditions, allowing for precise control over the timing of deprotection. This feature makes the compound highly valuable in the development of therapeutic peptides and small molecules.

Recent studies have highlighted the potential applications of (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid in various areas of medicinal chemistry. For instance, a study published in the Journal of Medicinal Chemistry in 2022 demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The chiral nature of the compound ensures that it can be used to produce enantiomerically pure products, which are often required for optimal biological activity and reduced side effects.

In addition to its use in antiviral drug development, (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid has also shown promise in the field of cancer research. A 2021 study published in Cancer Research reported that derivatives of this compound exhibit potent anticancer activity against various tumor cell lines. The mechanism of action involves inhibition of specific enzymes involved in cancer cell proliferation and metastasis, making it a potential lead compound for further drug development.

The chiral nature of (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid is particularly important in pharmaceutical research. Chirality refers to the property of molecules that are non-superimposable mirror images of each other, known as enantiomers. In many cases, one enantiomer may have beneficial therapeutic effects while the other may be inactive or even harmful. Therefore, the ability to synthesize and isolate specific enantiomers is crucial for developing safe and effective drugs.

The synthesis of (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid typically involves several steps, including the formation of the pyrrolidine ring, introduction of the methyl group at the C-2 position, and protection of the amino group with a Boc group. Advanced synthetic methods such as asymmetric catalysis and chiral auxiliaries are often employed to achieve high enantiomeric purity. These methods have been optimized over the years to improve yield and reduce costs, making large-scale production more feasible.

In terms of its physical properties, (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid is a white crystalline solid with a melting point ranging from 85°C to 87°C. It is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but has limited solubility in water. These properties make it suitable for various chemical reactions and analytical techniques used in pharmaceutical research.

The safety profile of (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid has been extensively studied. It is generally considered safe for use in laboratory settings when proper handling protocols are followed. However, like many organic compounds, it should be handled with care to avoid inhalation or skin contact. Safety data sheets (SDS) provide detailed information on handling, storage, and disposal procedures.

In conclusion, (2R,3R)-1-[(tert-butoxy)carbonyl]-2-methylpyrrolidine-3-carboxylic acid (CAS No. 1441167-21-0) is a versatile chiral compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an ideal candidate for developing novel therapeutic agents with improved efficacy and safety profiles. Ongoing research continues to explore new applications and optimize synthetic methods for this promising compound.